![molecular formula C18H19N5O B2369715 N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)-2-phenylacetamide CAS No. 920432-56-0](/img/structure/B2369715.png)
N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the tetrazole ring, possibly through a nucleophilic substitution or cycloaddition reaction. The phenyl and acetamide groups could be introduced through further substitution reactions.Molecular Structure Analysis
The structure of the compound could be analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy , infrared (IR) spectroscopy , and mass spectrometry .Chemical Reactions Analysis
The reactivity of the compound would depend on the functional groups present. The tetrazole ring is known to be reactive, particularly towards protonation and alkylation .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound could be determined using various analytical techniques. For example, its solubility could be tested in various solvents , and its melting point could be determined .Scientific Research Applications
Pharmacokinetics and Drug Efficacy
Research often focuses on understanding how specific compounds are metabolized in the body and their efficacy in treating diseases. For example, studies on intravenous paracetamol in elderly patients examine pharmacokinetics to optimize dosing and minimize risks (Liukas et al., 2011). Similarly, N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)-2-phenylacetamide may be studied for its pharmacokinetic properties to determine its potential as a therapeutic agent.
Chemosensitivity Testing
The application of chemosensitivity tests, such as the MTT assay, in selecting appropriate chemotherapy drugs for cancer treatment demonstrates how compounds are evaluated for their effectiveness in a clinical setting (Nakamura et al., 2006). This methodology could be relevant for testing this compound against various cancer cell lines to assess its therapeutic potential.
Biomarker Development
Research into identifying biomarkers for chemical exposure involves studying metabolites and their health implications, such as the work on S-(acetamidomethyl)mercapturic acid as a biomarker for N,N-dimethylacetamide exposure (Princivalle et al., 2010). This compound could be explored for its metabolites and potential as a biomarker in occupational health or environmental studies.
Cancer Research
Clinical trials on compounds like temozolomide for treating glioblastoma highlight the ongoing search for more effective cancer therapies (Quinn et al., 2003). Investigating this compound in this context could uncover new avenues for cancer treatment, focusing on its mechanism of action, efficacy, and safety profile.
Safety and Hazards
Properties
IUPAC Name |
N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-2-phenylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O/c1-13-8-9-16(10-14(13)2)23-17(20-21-22-23)12-19-18(24)11-15-6-4-3-5-7-15/h3-10H,11-12H2,1-2H3,(H,19,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOZXYFKCHDQUEB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=NN=N2)CNC(=O)CC3=CC=CC=C3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.